Cas no 2172539-10-3 (1-1-(hydroxymethyl)cyclobutyl-4,4-dimethylcyclohexan-1-ol)

• Product Name: 1-1-(hydroxymethyl)cyclobutyl-4,4-dimethylcyclohexan-1-ol
• CAS No: 2172539-10-3
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 6069716
• PubChem ID: 165524702
• Update Time: 2025-07-15

1-1-(hydroxymethyl)cyclobutyl-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(hydroxymethyl)cyclobutyl-4,4-dimethylcyclohexan-1-ol
• EN300-1631360
• 2172539-10-3
• 1-[1-(hydroxymethyl)cyclobutyl]-4,4-dimethylcyclohexan-1-ol

• Inchi： 1S/C13H24O2/c1-11(2)6-8-13(15,9-7-11)12(10-14)4-3-5-12/h14-15H,3-10H2,1-2H3
• InChI Key： CZNRZCDPEIKESS-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)(C)CC1)C1(CO)CCC1

Computed Properties

• Exact Mass: 212.177630004g/mol
• Monoisotopic Mass: 212.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-1-(hydroxymethyl)cyclobutyl-4,4-dimethylcyclohexan-1-ol

Comprehensive Overview of 1-1-(hydroxymethyl)cyclobutyl-4,4-dimethylcyclohexan-1-ol (CAS No. 2172539-10-3)

The compound 1-1-(hydroxymethyl)cyclobutyl-4,4-dimethylcyclohexan-1-ol (CAS No. 2172539-10-3) is a unique and highly specialized chemical entity that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, cosmetics, and advanced material science. This bicyclic alcohol derivative combines a cyclobutyl and a dimethylcyclohexane moiety, offering a distinctive structural framework that researchers are actively exploring for its physicochemical properties and biological activity.

One of the most intriguing aspects of 1-1-(hydroxymethyl)cyclobutyl-4,4-dimethylcyclohexan-1-ol is its dual hydroxyl functional groups, which enhance its solubility in polar solvents and make it a versatile intermediate in organic synthesis. The presence of the hydroxymethyl group on the cyclobutane ring and the tertiary alcohol on the cyclohexane ring provides multiple sites for chemical modification, enabling the creation of derivatives with tailored properties for specific applications. This adaptability has made it a subject of interest in drug discovery, where researchers are investigating its potential as a scaffold for novel therapeutic agents.

In the realm of cosmetic chemistry, 1-1-(hydroxymethyl)cyclobutyl-4,4-dimethylcyclohexan-1-ol is being studied for its potential as a moisturizing agent or emollient. Its molecular structure suggests an ability to form hydrogen bonds with water, which could contribute to skin hydration—a key concern for consumers seeking anti-aging and skincare solutions. The compound's stability under various pH conditions also makes it a candidate for inclusion in formulations requiring long shelf lives, aligning with the growing demand for sustainable and effective personal care products.

From a material science perspective, the rigid yet functionalized structure of 1-1-(hydroxymethyl)cyclobutyl-4,4-dimethylcyclohexan-1-ol offers opportunities for developing advanced polymers and coatings. Its bicyclic framework could impart mechanical strength to polymeric materials, while the hydroxyl groups facilitate cross-linking reactions, enhancing durability. These properties are particularly relevant in industries such as automotive and aerospace, where lightweight yet robust materials are in high demand.

The synthesis of 1-1-(hydroxymethyl)cyclobutyl-4,4-dimethylcyclohexan-1-ol typically involves multi-step organic reactions, including cyclization and oxidation processes. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes, such as catalytic methods or bio-based precursors, to reduce environmental impact. This aligns with broader industry trends toward eco-friendly manufacturing practices, a topic frequently searched by professionals and enthusiasts alike.

Analytical characterization of 1-1-(hydroxymethyl)cyclobutyl-4,4-dimethylcyclohexan-1-ol relies heavily on techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and structural integrity, which are critical for its intended applications. The growing integration of AI and machine learning in chemical analysis has also sparked interest in predictive modeling for such compounds, enabling faster and more accurate identification of their properties.

As research into 1-1-(hydroxymethyl)cyclobutyl-4,4-dimethylcyclohexan-1-ol progresses, its potential applications continue to expand. Whether in drug development, cosmetic formulations, or advanced materials, this compound exemplifies the intersection of innovation and practicality. Its unique structure and functional versatility position it as a valuable asset in the toolkit of modern chemists and engineers, addressing some of the most pressing challenges in science and industry today.